Cas no 1183190-55-7 (4-(Piperazin-1-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid)

4-(Piperazin-1-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid is a piperidine-piperazine derivative with a carboxylic acid functional group, offering versatile reactivity for further chemical modifications. Its structure combines a rigid piperidine core with a flexible piperazine moiety, making it a valuable intermediate in medicinal chemistry and drug discovery. The isopropyl substitution enhances steric control, while the carboxylic acid group provides a handle for conjugation or salt formation. This compound is particularly useful in the synthesis of pharmacologically active molecules, such as receptor ligands or enzyme inhibitors, due to its balanced lipophilicity and hydrogen-bonding capacity. Its well-defined stereochemistry and purity ensure reproducibility in research applications.

4-(Piperazin-1-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid structure

1183190-55-7 structure

Product Name:4-(Piperazin-1-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid

CAS No:1183190-55-7

MF:C₁₃H₂₅N₃O₂

MW:255.356503248215

CID:6142384

PubChem ID:54890658

Update Time:2025-06-14

4-(Piperazin-1-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- EN300-768281
- 4-(piperazin-1-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid
- 1183190-55-7
- AKOS005798011
- 4-(Piperazin-1-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid
- Inchi： 1S/C13H25N3O2/c1-11(2)15-7-3-13(4-8-15,12(17)18)16-9-5-14-6-10-16/h11,14H,3-10H2,1-2H3,(H,17,18)
- InChI Key： HCLILWXYWSURHD-UHFFFAOYSA-N
- SMILES： OC(C1(CCN(C(C)C)CC1)N1CCNCC1)=O

Computed Properties

Exact Mass: 255.19467705g/mol
Monoisotopic Mass: 255.19467705g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 293
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.9
Topological Polar Surface Area: 55.8Å²

4-(Piperazin-1-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-768281-1.0g	4-(piperazin-1-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid	1183190-55-7	95%	1.0g	$842.0	2024-05-22
Enamine	EN300-768281-0.05g	4-(piperazin-1-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid	1183190-55-7	95%	0.05g	$707.0	2024-05-22
Enamine	EN300-768281-0.1g	4-(piperazin-1-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid	1183190-55-7	95%	0.1g	$741.0	2024-05-22
Enamine	EN300-768281-0.25g	4-(piperazin-1-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid	1183190-55-7	95%	0.25g	$774.0	2024-05-22
Enamine	EN300-768281-0.5g	4-(piperazin-1-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid	1183190-55-7	95%	0.5g	$809.0	2024-05-22
Enamine	EN300-768281-2.5g	4-(piperazin-1-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid	1183190-55-7	95%	2.5g	$1650.0	2024-05-22
Enamine	EN300-768281-5.0g	4-(piperazin-1-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid	1183190-55-7	95%	5.0g	$2443.0	2024-05-22
Enamine	EN300-768281-10.0g	4-(piperazin-1-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid	1183190-55-7	95%	10.0g	$3622.0	2024-05-22

4-(Piperazin-1-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid Related Literature

1. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
2. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
3. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
4. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
5. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877

Additional information on 4-(Piperazin-1-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid

Recent Advances in the Study of 4-(Piperazin-1-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid (CAS: 1183190-55-7)

The compound 4-(Piperazin-1-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid (CAS: 1183190-55-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This brief aims to summarize the latest research findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the unique structural features of 4-(Piperazin-1-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid, which contribute to its ability to interact with various biological targets. The compound's piperazine and piperidine moieties are known to enhance its binding affinity to specific receptors, making it a promising candidate for drug development. Researchers have employed advanced computational modeling techniques to predict its interactions with target proteins, providing valuable insights into its mechanism of action.

In terms of synthesis, novel methodologies have been developed to optimize the production of 4-(Piperazin-1-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid. A recent publication in the Journal of Medicinal Chemistry described a streamlined synthetic route that improves yield and purity while reducing production costs. This advancement is particularly significant for scaling up production for preclinical and clinical studies.

Pharmacological evaluations have demonstrated that 4-(Piperazin-1-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid exhibits promising activity in modulating key signaling pathways implicated in various diseases, including cancer and neurological disorders. In vitro and in vivo studies have shown that the compound can effectively inhibit the proliferation of certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its ability to cross the blood-brain barrier has sparked interest in its application for treating central nervous system (CNS) disorders.

Despite these promising findings, challenges remain in the development of 4-(Piperazin-1-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are exploring structural modifications to enhance its pharmacokinetic and pharmacodynamic properties.

In conclusion, 4-(Piperazin-1-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural and pharmacological properties offer exciting opportunities for drug discovery and development. Future research should focus on optimizing its therapeutic potential while addressing the current limitations to pave the way for clinical translation.